Cas no 189818-31-3 (1,4-Benzodioxin-2-carboxylic acid, 6-hydroxy-, ethyl ester)

1,4-Benzodioxin-2-carboxylic acid, 6-hydroxy-, ethyl ester structure
189818-31-3 structure
Product Name:1,4-Benzodioxin-2-carboxylic acid, 6-hydroxy-, ethyl ester
CAS No:189818-31-3
MF:C11H10O5
MW:222.194103717804
CID:2786885
PubChem ID:11020456
Update Time:2025-04-21

1,4-Benzodioxin-2-carboxylic acid, 6-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 189818-31-3
    • SCHEMBL8580093
    • Ethyl 6-hydroxy-1,4-benzodioxin-2-carboxylate
    • DTXSID40452180
    • 1,4-Benzodioxin-2-carboxylic acid, 6-hydroxy-, ethyl ester
    • FHYHOWVIWDYOME-UHFFFAOYSA-N
    • Inchi: 1S/C11H10O5/c1-2-14-11(13)10-6-15-9-5-7(12)3-4-8(9)16-10/h3-6,12H,2H2,1H3
    • InChI Key: FHYHOWVIWDYOME-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OCC)=COC2C=C(C=CC1=2)O

Computed Properties

  • Exact Mass: 222.05282342g/mol
  • Monoisotopic Mass: 222.05282342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 65Ų
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